Cas no 1097121-69-1 (1-(4-methoxyphenyl)-4,4-dimethyl-1,3-Pentanedione)

• Product Name: 1-(4-methoxyphenyl)-4,4-dimethyl-1,3-Pentanedione
• CAS No: 1097121-69-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1003594
• PubChem ID: 43321119
• Update Time: 2025-04-20

1-(4-methoxyphenyl)-4,4-dimethyl-1,3-Pentanedione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4,4-dimethyl-1,3-Pentanedione
• 1-(4-methoxyphenyl)-1,3-Octanedione
• 1-(4-methoxyphenyl)octane-1,3-dione
• 1097121-69-1
• DB-059935

• Inchi： 1S/C15H20O3/c1-3-4-5-6-13(16)11-15(17)12-7-9-14(18-2)10-8-12/h7-10H,3-6,11H2,1-2H3
• InChI Key： FQDVRSVQUOWQAF-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)OC)=O)CCCCC

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 382 ºC
• Flash Point: 168 ºC
• PSA: 43.37